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Compound of Interest |

1-
Compound Name: (Dimethylamino)cyclohexanecarbo

nitrile

Cat. No.: B097430

An In-Depth Technical Guide to 1-
(Dimethylamino)cyclohexanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-
(Dimethylamino)cyclohexanecarbonitrile, a key chemical intermediate with significant
applications in pharmaceutical synthesis. This document details its chemical and physical
properties, provides an experimental protocol for its synthesis, and explores its role in the
development of active pharmaceutical ingredients (APIs). The information is presented to
support research, development, and manufacturing activities in the pharmaceutical and
chemical industries.

Chemical Identity and Properties

1-(Dimethylamino)cyclohexanecarbonitrile is a tertiary amine and a nitrile-containing cyclic
organic compound. Its chemical structure and properties make it a versatile building block in
organic synthesis.
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Table 1: Chemical and Physical Properties of 1-(Dimethylamino)cyclohexanecarbonitrile[1]

[2][3]

Property Value

Molecular Formula CoH16N:2

Molecular Weight 152.24 g/mol [1][2]

CAS Number 16499-30-2[2]

IUPAC Name 1-(dimethylamino)cyclohexane-1-carbonitrile[3]
Appearance Not specified in provided results

Boiling Point Not specified in provided results

Melting Point Not specified in provided results

Solubility Not specified in provided results

Density Not specified in provided results

Synthesis of 1-
(Dimethylamino)cyclohexanecarbonitrile

The synthesis of 1-(Dimethylamino)cyclohexanecarbonitrile can be achieved through a
Strecker-type reaction, a multicomponent reaction that is highly efficient for the preparation of
a-aminonitriles. This reaction involves the condensation of a ketone (cyclohexanone), an amine
(dimethylamine), and a cyanide source.

Experimental Protocol: Strecker Synthesis

This protocol outlines a general procedure for the synthesis of a-aminonitriles, which can be
adapted for 1-(Dimethylamino)cyclohexanecarbonitrile.

Materials:
e Cyclohexanone

o Dimethylamine hydrochloride
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Sodium cyanide or potassium cyanide
A suitable solvent (e.g., water, methanol, or a biphasic system)
Acid for workup (e.g., hydrochloric acid)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

In a well-ventilated fume hood, dissolve dimethylamine hydrochloride in the chosen solvent
system.

Add cyclohexanone to the solution and stir to form the corresponding iminium ion
intermediate.

Carefully add a solution of sodium cyanide or potassium cyanide dropwise to the reaction
mixture. Caution: Cyanide salts are highly toxic. Handle with extreme care and appropriate
personal protective equipment.

Allow the reaction to proceed at a controlled temperature (e.g., room temperature or cooled
in an ice bath) with continuous stirring for a specified time until the reaction is complete
(monitoring by TLC or GC-MS is recommended).

Upon completion, quench the reaction by carefully adding an acid to neutralize the excess
cyanide and amine.

Extract the product into an organic solvent.

Wash the organic layer with brine and dry over an anhydrous salt (e.g., sodium sulfate or
magnesium sulfate).

Remove the solvent under reduced pressure to yield the crude 1-
(Dimethylamino)cyclohexanecarbonitrile.

Purify the product by distillation or chromatography as needed.

Figure 1: Synthesis of 1-(Dimethylamino)cyclohexanecarbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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